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Compound of Interest

Compound Name: Acth (1-14)

Cat. No.: B550166 Get Quote

Essential Safety and Handling Guide for ACTH (1-
14)
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the synthetic peptide Acth (1-14). Adherence to these guidelines is

critical to ensure personal safety and maintain the integrity of your research. As a biologically

active peptide fragment, Acth (1-14) requires careful handling to minimize exposure, even

though short synthetic peptides are generally considered to have low immunogenicity.

I. Personal Protective Equipment (PPE)
When handling Acth (1-14) in its lyophilized powder form or in solution, the following personal

protective equipment is mandatory to prevent inhalation, dermal contact, and eye exposure.
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PPE Category Item Specifications and Use

Eye & Face Protection Safety Goggles
Must be worn at all times to

protect against splashes.

Face Shield

Recommended when handling

the lyophilized powder or

preparing stock solutions to

provide an additional layer of

protection against inhalation

and splashes.

Hand Protection Nitrile Gloves

Chemical-resistant nitrile

gloves are required. For

handling concentrated

solutions, consider double-

gloving.

Body Protection Laboratory Coat

A standard lab coat must be

worn to protect skin and

clothing from contamination.

Respiratory Protection Dust Mask/Respirator

Recommended when weighing

or handling the lyophilized

powder to prevent inhalation of

fine particles. Work in a well-

ventilated area or a fume hood

is advised.

II. Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and biological activity of

Acth (1-14).

Receiving and Inspection:

Upon receipt, visually inspect the vial for any damage or a compromised seal.
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Before opening, allow the lyophilized peptide to equilibrate to room temperature inside a

desiccator to prevent moisture absorption, which can degrade the peptide.

Reconstitution:

Work in a sterile environment, such as a laminar flow hood, to prevent contamination.

Carefully remove the cap and disinfect the vial's rubber stopper with an alcohol swab.

Use a sterile syringe to slowly add the appropriate solvent. Acth (1-14) is soluble in distilled

water.[1][2][3][4]

Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking to prevent

aggregation.

Storage:

Lyophilized Powder: Store at -20°C for short-term storage and -80°C for long-term storage.

[1]

In Solution: Aliquot the reconstituted peptide into single-use vials to avoid repeated freeze-

thaw cycles. Store frozen at -20°C or below. Peptide solutions are generally stable for a

shorter duration than the lyophilized form.

Quantitative Data for Acth (1-14):
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Property Value

Sequence
Ser-Tyr-Ser-Met-Glu-His-Phe-Arg-Trp-Gly-Lys-

Pro-Val-Gly

Molecular Formula C₇₇H₁₀₉N₂₁O₂₀S

Molecular Weight 1680.88 g/mol

Solubility Soluble in water.

Storage (Lyophilized) -20°C (short-term), -80°C (long-term)

Stability in Plasma
Stable for at least 6 hours at room temperature

in EDTA plasma.

III. Disposal Plan
All materials that have come into contact with Acth (1-14) must be treated as hazardous

chemical waste.

Waste Segregation and Collection:

Solid Waste: All contaminated materials, including gloves, pipette tips, and empty vials, must

be collected in a clearly labeled, leak-proof hazardous waste container.

Liquid Waste: Unused peptide solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams.

Disposal Procedure:

Ensure all waste containers are securely sealed and properly labeled with the full chemical

name ("Acth (1-14)") and any known hazard information.

Store the waste containers in a designated and secure hazardous waste accumulation area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

professional disposal. Do not dispose of peptide waste down the drain or in regular trash.
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IV. Decontamination Protocol
In case of a spill or for routine cleaning of contaminated surfaces and equipment, follow these

steps:

Containment: For spills, immediately contain the area using absorbent materials.

Decontamination Solution: Prepare a fresh solution of 1% enzymatic detergent or a 6%

sodium hypochlorite (bleach) solution.

Application:

For liquid spills, cover the absorbent material with the decontamination solution and allow

a contact time of at least 30 minutes.

For surfaces, wipe down the contaminated area thoroughly with the decontamination

solution.

For equipment, immerse in the solution if possible, or wipe all surfaces.

Cleaning: After the required contact time, clean the area or equipment with soap and water.

Rinsing: Thoroughly rinse the surfaces with water to remove any residual decontamination

solution.

Waste Disposal: Dispose of all cleaning materials (e.g., wipes, absorbent pads) as

hazardous waste.

Visual Workflow for Handling Acth (1-14)
The following diagram illustrates the key steps and decision points in the safe handling, use,

and disposal of Acth (1-14).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b550166?utm_src=pdf-body
https://www.benchchem.com/product/b550166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive Acth (1-14)

Inspect Vial for Damage

Check Integrity

Equilibrate to Room Temp
in Desiccator

Seal Intact

Reconstitute in Sterile
Environment

Prepare for Use

Use in Experiment

Store Appropriately
(Lyophilized or Aliquoted)

Store Remainder

Spill Occurs

Accident

Collect Waste
(Solid & Liquid)

Generate Waste

Retrieve for
Future Use

Expired/Unused
Decontaminate Area

and Equipment

Follow Protocol

Dispose of
Cleaning Materials

Arrange for Professional
Hazardous Waste Disposal

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Acth (1-14).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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